Cas no 2384341-77-7 (4-(cyclopropylmethyl)-4H-1,2,4-triazole)

• Product Name: 4-(cyclopropylmethyl)-4H-1,2,4-triazole
• CAS No: 2384341-77-7
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD30736511
• CID: 5686628
• PubChem ID: 165797661
• Update Time: 2025-11-07

4-(cyclopropylmethyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylmethyl)-4H-1,2,4-triazole
• 2384341-77-7
• EN300-22211948

• MDL： MFCD30736511
• Inchi： 1S/C6H9N3/c1-2-6(1)3-9-4-7-8-5-9/h4-6H,1-3H2
• InChI Key： XJEWXISELGPHEL-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1)CC1CC1

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 94.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(cyclopropylmethyl)-4H-1,2,4-triazole

4-(Cyclopropylmethyl)-4H-1,2,4-Triazole: A Comprehensive Overview

Introduction to 4-(Cyclopropylmethyl)-4H-1,2,4-Triazole

4-(Cyclopropylmethyl)-4H-1,2,4-triazole is a versatile organic compound with the CAS registry number 2384341-77-7. This compound belongs to the class of heterocyclic aromatic compounds and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The molecule consists of a triazole ring system substituted with a cyclopropylmethyl group at the 4-position, which imparts distinctive electronic and steric characteristics. These properties make it an attractive candidate for research in medicinal chemistry, materials science, and catalysis.

Structural Features and Synthesis

The core structure of 4-(Cyclopropylmethyl)-4H-1,2,4-triazole is a triazole ring system, which is a five-membered aromatic heterocycle containing three nitrogen atoms. The substitution at the 4-position with a cyclopropylmethyl group introduces both steric bulk and unique electronic effects. This substitution pattern enhances the compound's stability and reactivity under various conditions. The synthesis of this compound typically involves multi-step processes that include nucleophilic substitutions or cycloaddition reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound.

Chemical Properties and Reactivity

Understanding the chemical properties of 4-(Cyclopropylmethyl)-4H-1,2,4-triazole is crucial for its applications. The compound exhibits moderate acidity due to the presence of hydrogen atoms on the triazole ring. Its reactivity towards nucleophilic substitution and electrophilic addition reactions has been extensively studied. Recent studies have highlighted its ability to act as a ligand in transition metal complexes, which opens up new avenues for its use in catalysis and coordination chemistry.

Applications in Medicinal Chemistry

The pharmaceutical industry has shown growing interest in 4-(Cyclopropylmethyl)-4H-1,2,4-triazole as a potential lead compound for drug development. Its structural features make it an ideal candidate for designing bioactive molecules targeting various therapeutic areas such as oncology, inflammation, and infectious diseases. Recent research has demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. For instance, studies have shown that certain analogs can inhibit key enzymes involved in tumor progression.

Role in Materials Science and Catalysis

Beyond medicinal chemistry, 4-(Cyclopropylmethyl)-4H-1,2,4-triazole has found applications in materials science and catalysis. Its ability to coordinate with metal ions makes it useful in designing metal-organic frameworks (MOFs) and catalysts for organic transformations. Recent advancements have highlighted its role as a ligand in palladium-catalyzed cross-coupling reactions, where it enhances catalytic efficiency by stabilizing metal centers.

Environmental Considerations and Safety Profile

Evaluating the environmental impact of CAS No 2384341-77-7, or (cyclopropylmethyl)triazole, is essential for its sustainable use. Studies indicate that the compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to assess its long-term environmental fate and potential bioaccumulation risks.

Conclusion: Future Prospects for 4-(Cyclopropylmethyl)-4H-1,2,4-Triazole

In conclusion, 《》》》》》《《《《《《《《《《《《《》》》》》》》》 The comprehensive understanding of CAS No 2385966956, or (cyclopropylmethyl)triazole, underscores its significance across multiple scientific disciplines. As research continues to uncover new applications and optimize its synthesis pathways, CAS No 2385966956 (cyclopropylmethyl)triazole will likely play an increasingly important role in advancing modern chemistry.